2-Bromo-6-(2,2,2-trifluoroethoxy)pyridine

• Molecular Formula: C7H5BrF3NO
• Molecular Weight: 256.02 g/mol
• IUPAC Name: 2-bromo-6-(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C7H5BrF3NO/c8-5-2-1-3-6(12-5)13-4-7(9,10)11/h1-3H,4H2
• InChI Key: LXODSNMLYAMXDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)OCC(F)(F)F

Description

2-Bromo-6-(2,2,2-trifluoroethoxy)pyridine is a useful research compound. Its molecular formula is C7H5BrF3NO and its molecular weight is 256.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil, 0.93 g, 23 mmol) was added to a solution of 2,6-dibromopyridine (5 g, 21 mmol) in N,N-dimethylformamide (10 mL) and the mixture was allowed to stir for 10 minutes. 2,2,2-Trifluoroethanol (2.53 g, 25.2 mmol) was then added and the mixture was heated at 60° C. for 90 minutes. The reaction mixture was then partitioned between water and ethyl acetate and the layers were separated. The organic layer was washed with a further volume of water, dried over magnesium sulfate and concentrated in vacuo to give a liquid residue. Purification of the liquid by column chromatography on silica gel, eluting with petroleum ether (60-80):dichloromethane, 99:1, afforded the title compound as a white liquid in 80% yield, 4.3 g.